Cas no 83866-73-3 (Phosphorothioic acid,O,O-diethyl O-(3,4,5,6-tetrachloro-2-pyridinyl) ester)

• Product Name: Phosphorothioic acid,O,O-diethyl O-(3,4,5,6-tetrachloro-2-pyridinyl) ester
• CAS No: 83866-73-3
• MF: C₉H₁₀Cl₄NO₃PS
• MW: 385.031358242035
• CID: 709367
• PubChem ID: 21249917
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl O-(3,4,5,6-tetrachloro-2-pyridinyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(3,4,5,6-tetrachloro-2-pyridinyl) ester
• diethoxy-sulfanylidene-(3,4,5,6-tetrachloropyridin-2-yl)oxy-λ⁵-phosphane
• DTXSID80611618
• O,O-Diethyl O-(3,4,5,6-tetrachloropyridin-2-yl) phosphorothioate
• 83866-73-3

• Inchi： 1S/C9H10Cl4NO3PS/c1-3-15-18(19,16-4-2)17-9-7(12)5(10)6(11)8(13)14-9/h3-4H2,1-2H3
• InChI Key： POENXBCLLFSQQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1OP(OCC)(OCC)=S)Cl)Cl)Cl

Computed Properties

• Exact Mass: 384.884362g/mol
• Monoisotopic Mass: 382.887312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 82.48000
• LogP: 6.02210